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Compound of Interest

Compound Name: Alkyne-PEG2-iodide

Cat. No.: B1458111 Get Quote

Technical Guide: Alkyne-PEG2-iodide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the physicochemical properties of Alkyne-PEG2-
iodide, a bifunctional linker molecule integral to advancements in bioconjugation, chemical

biology, and drug delivery systems.

Core Molecular Data
The fundamental properties of Alkyne-PEG2-iodide are summarized below. This molecule is

characterized by a terminal alkyne group, a dietheylene glycol (PEG2) spacer, and a reactive

iodide functional group.

Property Value Source

Molecular Formula C7H11IO2 [1]

Molecular Weight 254.07 g/mol [1]

IUPAC Name
3-(2-(2-

iodoethoxy)ethoxy)prop-1-yne
[1][2]

CAS Number 1234387-33-7 [1]

Appearance Colorless to yellow oil
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Molecular Structure and Functionality
Alkyne-PEG2-iodide is a heterobifunctional crosslinker. Its utility in research and drug

development stems from the distinct reactivity of its two terminal ends, connected by a

hydrophilic PEG2 linker. The PEG linker enhances solubility in aqueous environments, a crucial

feature for biological applications.

The key functional groups are:

Terminal Alkyne: This group is readily used in copper-catalyzed azide-alkyne cycloaddition

(CuAAC) "click chemistry" reactions to form a stable triazole linkage with azide-modified

molecules.

Iodide: The alkyl iodide is a potent alkylating agent that can react with various nucleophiles,

including thiols (cysteine residues in proteins), amines, and hydroxyl groups.

This dual functionality allows for the precise and efficient conjugation of different molecular

entities, such as proteins, peptides, nucleic acids, and small molecule drugs.

Experimental Workflow: Bioconjugation Strategy
The following diagram illustrates a generalized workflow for utilizing Alkyne-PEG2-iodide to

conjugate a protein of interest (POI) with a reporter molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1458111?utm_src=pdf-body
https://www.benchchem.com/product/b1458111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Protein Modification

Step 2: Click Chemistry

Protein of Interest (POI)
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Alkyne-PEG2-iodide

Azide-Containing
Reporter Molecule
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(POI-PEG2-Reporter)

CuAAC Click Reaction

Click to download full resolution via product page

Caption: Generalized workflow for protein conjugation using Alkyne-PEG2-iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Alkyne-PEG2-iodide molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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